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Compound of Interest

Compound Name: 7-Bromochroman-4-ol
CAS No.: 18385-82-5
Cat. No.: B2621563
Get Quote
. J

7-Bromochroman-4-ol is a heterocyclic building block valued in medicinal chemistry for its
utility in constructing complex molecular architectures.[1] Its structure, featuring a chroman
backbone with a bromine substituent and a hydroxyl group, presents both synthetic
opportunities and specific handling challenges.

Chemical and Physical Properties:

Property Value Source
CAS Number 18385-82-5 [1]
Molecular Formula CoHoBrO:z [1]
Molecular Weight 229.07 g/mol [1]
Boiling Point 314.7+£42.0°C at 760 mmHg [1]
Appearance Off-white to brown solid [3]

Hazard Identification and Risk Assessment
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A thorough risk assessment is the foundation of safe laboratory practice. The primary identified
hazards associated with 7-Bromochroman-4-ol are:

o Harmful if swallowed (Acute toxicity, Oral, Category 4)[4]
e Causes skin irritation (Skin irritation, Category 2)[4]

While specific data on eye and respiratory irritation for this exact compound is limited, the
general reactivity of similar brominated organic compounds necessitates caution. It is prudent
to assume it may cause serious eye irritation and potential respiratory irritation.[5][6]

The causality behind these hazards lies in its chemical structure. The bromo-aromatic system
can interact with biological macromolecules, while the hydroxyl group can participate in
hydrogen bonding and other interactions, potentially disrupting cellular processes upon
absorption.

Personal Protective Equipment (PPE): An Essential
Barrier

The consistent use of appropriate PPE is hon-negotiable when handling 7-Bromochroman-4-
ol. The selection of PPE should be based on a thorough risk assessment of the specific
procedures being undertaken.

Recommended PPE:
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] Specifications and Best
Body Part Required PPE .
Practices

Goggles should provide a

complete seal. A face shield
Safety Goggles and/or Face ]
Eyes/Face ) worn over goggles is
Shield
recommended for splash

hazards.[7]

Nitrile or neoprene gloves are
recommended. Always inspect

gloves for integrity before use

Hands Chemical-Resistant Gloves ) )
and change them immediately
if contamination is suspected.
[718]
A flame-resistant lab coat, fully
Body Laboratory Coat buttoned, is required to protect

skin and clothing.[9]

Workflow for Donning and Doffing PPE

Proper procedure in putting on and taking off PPE is critical to prevent cross-contamination.

Donning PPE (Clean Area) Doffing PPE (At Exit of Work Area)

2. Safety Goggles/ ~J

Face Shield P 3. Gloves ,,,‘i@ﬂl’@ﬂ&» 1. Gloves (Contaminated) | 2. Lab Coat | 3. Goggles/Face Shield 777\/7\/@5111—@@57

1. Lab Coat >

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to minimize exposure risk.
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Handling:

o Engineering Controls: All weighing and handling of solid 7-Bromochroman-4-ol, as well as
the preparation of solutions, must be conducted in a certified chemical fume hood to control
airborne particulates and vapors.[9]

e Procedural Controls: Avoid dust formation.[5][10] Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

Storage:

o Conditions: Store in a dry, cool, and well-ventilated place.[10][11] Keep containers tightly
closed to prevent moisture absorption and potential degradation.[10] Some suppliers
recommend storage at room temperature under an inert gas atmosphere.[1]

e Incompatibilities: Avoid strong oxidizing agents, strong bases, and amines, as these may
react with the compound.[10][11]

Emergency Procedures: Preparedness and
Response

A clear and well-rehearsed emergency plan is critical.

First-Aid Measures:
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[12][13]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

persists, consult a physician.[10]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, also under the eyelids. Remove
contact lenses if present and easy to do. Seek

immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[12]

Spill Response:

In the event of a spill, the primary objectives are to contain the material, clean the area, and

protect personnel.

© 2026 BenchChem. All rights reserved.

5/10 Tech Support


https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.echemi.com/sds/6-bromo-4-isochromanone-pd180727129287.html
https://www.fishersci.com/store/msds?partNumber=AC304411000&productDescription=4-BROMOPHENOL+97%25+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC304411000&productDescription=4-BROMOPHENOL+97%25+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2621563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. Evacuate & Alert
Personnel

l

2. Don Appropriate PPE
(incl. respirator if needed)

l

3. Contain Spill
(Use absorbent pads/booms)

:

4. Absorb Material
(Use vermiculite or similar)

.

5. Collect & Containerize
(Sweep into labeled container)

l

6. Decontaminate Area
(Wash surfaces)

.

7. Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Caption: Step-by-step spill response workflow for 7-Bromochroman-4-ol.
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Detailed Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area. Restrict access to the spill zone.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don PPE: Wear the appropriate PPE, including double gloves, safety goggles, a face shield,
and a lab coat. For large spills, respiratory protection may be necessary.

Containment: For solid spills, carefully sweep up the material to avoid creating dust. For
solutions, use an inert absorbent material like vermiculite, sand, or commercial absorbent
pads to contain the spill.[14][15]

Collection: Carefully place the absorbed material and any contaminated cleaning supplies
into a suitable, labeled container for hazardous waste.[14]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Disposal: Dispose of the hazardous waste in accordance with local, state, and federal
regulations.[14]

Waste Disposal

All waste containing 7-Bromochroman-4-ol, including unused product, contaminated
materials, and cleaning supplies, must be treated as hazardous chemical waste.

Segregation: Collect waste in designated, clearly labeled, and sealed containers. Do not mix
with other waste streams unless compatible.

Disposal Method: Chemical incineration in a furnace equipped with an afterburner and
scrubber is a common disposal method for halogenated organic compounds.[14] Always use
a licensed hazardous waste disposal service.

Conclusion
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7-Bromochroman-4-ol is a valuable reagent in research and development, but its safe use
hinges on a comprehensive understanding of its potential hazards and the diligent application
of safety protocols. By integrating the principles of risk assessment, proper PPE usage,
meticulous handling and storage, and emergency preparedness into all workflows, researchers
can mitigate risks and maintain a safe and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.ie/store/msds?partNumber=15294368&countryCode=IE&language=en
https://www.tcichemicals.com/BE/en/sds/B5331_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=CC60810DE&productDescription=7-BROMO-3+4-DIHYDRO-2H-P+5GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14873&PLANT=d__ALF
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.fishersci.com/store/msds?partNumber=AC304411000&productDescription=4-BROMOPHENOL+97%25+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC63901DE&productDescription=4-BROMO-1-METHYL-1H-PYRA+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.echemi.com/sds/6-bromo-4-isochromanone-pd180727129287.html
https://nmu-mi.safecollegessds.com/document/repo/63c87b7e-3145-11da-bc22-f8c243af2369
https://www.der.wa.gov.au/images/L9337-2022-1_8E-8F.pdf
https://www.benchchem.com/product/b2621563/docs#understanding-the-compound-a-profile-of-7-bromochroman-4-ol
https://www.benchchem.com/product/b2621563/docs#understanding-the-compound-a-profile-of-7-bromochroman-4-ol
https://www.benchchem.com/product/b2621563/docs#understanding-the-compound-a-profile-of-7-bromochroman-4-ol
https://www.benchchem.com/product/b2621563/docs#understanding-the-compound-a-profile-of-7-bromochroman-4-ol
https://www.benchchem.com/product/b2621563?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2621563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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